Polar moiety functionalized, controlled gelation to obtain highly efficient hydrogel nanocomposite: an expansion of green synthetic strategy†
New Journal of Chemistry Pub Date: 2023-11-06 DOI: 10.1039/D3NJ03529H
Abstract
Hydrogels have attracted worldwide attention in the era of sustainable development, and nanocomposite hydrogels have proven their efficient role as smart materials because of their stable behaviour and expanded surface area. These materials with high swelling ability and large volume-to-surface ratio can be used in retaining aqueous solvent or solvent systems for a long time with larger volume capability compared to other materials of similar size, weight and shape. This study aims to synthesize a hydrogel nanocomposite by utilizing Butea monosperma and ZnO nanoparticles via a green synthetic approach. Graft co-polymerisation was performed under microwave irradiation. The optimized BM-g-poly (AA) hydrogel and ZnO-BM-g-poly (AA) hydrogel nanocomposites underwent swelling studies, where they displayed 448% and 515% swelling properties, respectively. The polarity of the nanocomposite increased with the attachment of ZnO nanoparticles to the hydrogel, showing greater swelling properties. This controlled green synthetic route for hydrogel nanocomposite synthesis will be beneficial for researchers in the future to obtain smart materials for various applications.
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